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Compound of Interest

Compound Name: Erbium(3+);chloride;hexahydrate

Cat. No.: B13909189

Get Quote

Before integrating ErCls-6H20 into biological systems or synthetic workflows, we must establish

a rigorous understanding of its baseline hazard profile. Erbium(lll) chloride hexahydrate forms
monoclinic crystals where the Er3* ion is octa-coordinated, forming[Er(H20)sCl2]* ions with an
isolated Cl= completing the structure[1]. While erbium compounds are generally considered to
have low systemic toxicity, the chloride salt presents specific localized hazards due to its acidic

nature upon hydrolysis.

According to standardized safety data[2], ErClz-:6H20 is classified under Regulation (EC) No
1272/2008 with specific target organ toxicity. The quantitative and regulatory profile is
summarized below:

Table 1: Physicochemical & Hazard Profile of ErCls-6H20
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Analytical/Regulatory

Parameter Value

Standard
Chemical Formula ErCls-6H20 -
CAS Number 10025-75-9 Chemical Abstracts Service
Molecular Weight 381.71 g/mol Mass Spectrometry
Appearance Pink/violet crystals Visual Inspection

GHS Hazard Codes

H315, H319, H335

Regulation (EC) No 1272/2008

Target Organ

Respiratory system

Inhalation Toxicity Data

Required PPE

N95 Respirator, Nitrile Gloves,

Safety Goggles

OSHA/NIOSH Standards

Hazard Mitigation Logic

The causality behind the required Personal Protective Equipment (PPE) is directly linked to the

compound's hygroscopic and mildly acidic properties. When inhaled, the dust interacts with the

mucosal membranes of the respiratory tract, leading to localized hydrolysis and irritation

(H335). Therefore, an N95/FFP2 respirator is not just a recommendation; it is a mechanistic

requirement to prevent mucosal micro-abrasions|3].
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Logical workflow for hazard identification and PPE mitigation for ErCI3-6H20 exposure.

Biomedical & Drug Development Applications

Beyond its industrial use in optical amplifiers, ErCls-6Hz20 is increasingly utilized as a precursor
in nanomedicine. Its unique electron configuration allows it to act as a powerful dopant and
catalytic center.

Near-Infrared (NIR) Bioimaging Probes

Erbium(3+)-doped nanoparticles are highly valued in bioimaging because they emit in the near-
infrared (NIR) window (~1530 nm). This specific wavelength allows for deep tissue penetration
while bypassing the autofluorescence typically generated by biological samples[1][4]. When
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complexed with ligands like quinolin-8-olate, the resulting nanoparticles exhibit excellent
biocompatibility, making them ideal for in vivo diagnostics.

Table 2: Cytotoxicity Profile of Erbium(3+):quinolin-8-olate Nanoparticles[4]

. . .. IC50 (24h
Cell Line Tissue Origin . Assay Method
Incubation)
HelLa Cervical Cancer > 100 pg/mL MTT Assay
MCF-7 Breast Cancer > 100 pg/mL MTT Assay
Human Embryonic
HEK-293 > 100 pg/mL MTT Assay

Kidney

Antimicrobial Nanoalloys (CuEr NAs)

Recent advancements have leveraged ErCls-6H20 to synthesize copper-erbium (CuEr)
nanoalloys. These "popcorn-shaped"” nanostructures act as enzyme-mimics (nanozymes),
exhibiting potent peroxidase-like activity. By converting low, non-toxic concentrations of
endogenous or applied hydrogen peroxide (H202) into highly reactive hydroxyl radicals (*OH),
they effectively disrupt the membranes of Gram-negative pathogens and promote wound
healing[5].

Validated Experimental Workflows

To ensure reproducibility and scientific integrity, the following protocols are designed as self-
validating systems. | have explicitly detailed the mechanistic causality behind each critical step.

Protocol 1: Synthesis of CUEr Nanoalloys for
Antimicrobial Applications
This protocol details the co-reduction of copper and erbium precursors to form highly catalytic

nanoalloys|[5].

Materials: CuClz-2H20 (2 mM), ErCl3-6H20 (0.03 mM), NaBHa4 (20 mg/mL), NaOH (100
mg/mL), Deionized water.
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Step-by-Step Methodology:

e Precursor Mixing: In a 50 mL round-bottom flask, add 0.2 mL of aqueous CuClz2-:2H20 and 2
mL of aqueous ErCls-6H20 to 5 mL of deionized water. Stir vigorously at room temperature.

e Primary Reduction: Inject 50 uL of freshly prepared NaBHa4 (20 mg/mL) into the mixture
under continuous stirring.

o Mechanistic Causality: NaBHa acts as a strong reducing agent to co-reduce Cu?* and Er3*
ions. Fresh preparation is mandatory as NaBHa rapidly hydrolyzes in water, losing its
reductive capacity.

e pH Modulation & Stabilization: Immediately add NaOH solution (20 pL, 100 mg/mL) dropwise
to adjust the pH. Stir for an additional 2 hours.

o Mechanistic Causality: The reduction kinetics of erbium and copper differ significantly. An
alkaline environment stabilizes the intermediate clusters, preventing rapid thermodynamic
agglomeration. This kinetic trapping yields the high-surface-area "popcorn” morphology
essential for maximizing peroxidase-like catalytic efficiency.

o Self-Validation Checkpoint: Post-synthesis, analyze the colloidal suspension using Dynamic
Light Scattering (DLS). A polydispersity index (PDI) < 0.2 confirms uniform morphology. The
absence of macroscopic precipitation after 24 hours validates the successful stabilizing effect
of the NaOH pH adjustment.
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Synthesis workflow and antimicrobial mechanism of action for CuEr nanoalloys.
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Protocol 2: Synthesis of PEGylated Erbium(3+):quinolin-
8-olate Nanoparticles

This protocol outlines a precipitation method to create stable NIR bioimaging probes[4].

Materials: ErCls-6H20, 8-Hydroxyquinoline, Ethanol, PEG (MW 2000), Dialysis membrane
(MWCO 10 kDa).

Step-by-Step Methodology:

e Solution Preparation: Dissolve 0.38 g of ErCls-6H20 in 20 mL of ethanol. Separately, dissolve
0.44 g of 8-hydroxyquinoline in 20 mL of ethanol.

e Thermal Precipitation: In a three-neck flask, heat the ErCls solution to 60°C with constant
stirring. Slowly add the 8-hydroxyquinoline solution dropwise.

o Mechanistic Causality: The quinolin-8-olate ligand serves a dual purpose. Structurally, it
facilitates nanoparticle precipitation. Photophysically, it acts as a "sensitizing antenna" to
efficiently transfer absorbed energy to the Er3* ion, overcoming the inherently low
absorption cross-section of lanthanide f-f transitions.

o PEGylation: Introduce PEG (MW 2000) to the heated mixture and stir for 1 hour, followed by
dialysis (MWCO 10 kDa) against deionized water for 24 hours.

o Mechanistic Causality: PEGylation provides a dense hydrophilic corona. This steric
hindrance prevents protein opsonization in biological media, drastically improving the in
vivo circulation half-life.

» Self-Validation Checkpoint: Measure the fluorescence emission spectrum of the dialyzed
sample under ~380 nm excitation. A sharp emission peak at ~1530 nm confirms successful
Er3* doping and functional energy transfer. Furthermore, Electrophoretic Light Scattering
(ELS) should yield a Zeta potential of approximately -25 + 5 mV, validating successful
surface coating.

Environmental Remediation: Er(lll) Recovery
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With the increasing use of rare-earth elements in technology and medicine, managing Er(lll)
runoff is a growing ecological priority. Low concentrations of Er(lll) ions in water can be
efficiently recovered using Heptadecyl-1,1-bisphosphonic Acid (HBPA) via a complexation-
assisted precipitation method]6].

Table 3: Er(lll) lon Removal Efficiency using HBPA Adsorbent[6]

Max Complexation

Temperature (°C) . Removal Rate (%) Mechanism
Capacity (mgl/g)

35-24 ~265.3 - Cation-exchange
Complexation-

30 360.8 , L
assisted precipitation
Optimal

40 - 99.9 thermodynamic
binding
Hydrolysis of Er(lll

51 Decreased Yoy (i

bisphosphonate

By adjusting the pH to 6—8 using sodium bicarbonate, HBPA achieves a 99.8% removal
efficiency for Er(lll) ions even in complex tap water matrices containing competing alkaline-
earth metals (Mg?+, Ca?*, Sr2*)[6].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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